Cas no 2097888-07-6 (N-[(oxan-4-yl)(thiophen-2-yl)methyl]-5-oxo-5-phenylpentanamide)

• Product Name: N-[(oxan-4-yl)(thiophen-2-yl)methyl]-5-oxo-5-phenylpentanamide
• CAS No: 2097888-07-6
• MF: C₂₁H₂₅NO₃S
• MW: 371.493104696274
• CID: 5467937
• Update Time: 2025-11-06

N-[(oxan-4-yl)(thiophen-2-yl)methyl]-5-oxo-5-phenylpentanamide Chemical and Physical Properties

Names and Identifiers

• N-[(oxan-4-yl)(thiophen-2-yl)methyl]-5-oxo-5-phenylpentanamide
• N-[oxan-4-yl(thiophen-2-yl)methyl]-5-oxo-5-phenylpentanamide

• Inchi： 1S/C21H25NO3S/c23-18(16-6-2-1-3-7-16)8-4-10-20(24)22-21(19-9-5-15-26-19)17-11-13-25-14-12-17/h1-3,5-7,9,15,17,21H,4,8,10-14H2,(H,22,24)
• InChI Key： KPESZIMKKIRRLV-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C(C1CCOCC1)NC(CCCC(C1C=CC=CC=1)=O)=O

Computed Properties

• Exact Mass: 371.15551483 g/mol
• Monoisotopic Mass: 371.15551483 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 8
• Complexity: 458
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 371.5
• XLogP3: 3
• Topological Polar Surface Area: 83.6

Additional information on N-[(oxan-4-yl)(thiophen-2-yl)methyl]-5-oxo-5-phenylpentanamide

N-[(oxan-4-yl)(thiophen-2-yl)methyl]-5-oxo-5-phenylpentanamide: A Comprehensive Overview

The compound N-[(oxan-4-yl)(thiophen-2-yl)methyl]-5-oxo-5-phenylpentanamide, identified by the CAS number 2097888076, is a complex organic molecule with a diverse range of potential applications in the fields of pharmaceuticals, materials science, and organic synthesis. This compound is characterized by its unique structure, which incorporates a thiophene ring, a tetrahydropyran moiety, and an amide functional group. The combination of these structural elements contributes to its distinctive chemical properties and reactivity.

Recent advancements in synthetic chemistry have enabled the precise synthesis of this compound, leveraging modern methodologies such as catalytic asymmetric synthesis and microwave-assisted reactions. These techniques have not only improved the yield and purity of the compound but also opened new avenues for its application in drug discovery and material design. The presence of the thiophene ring, a heterocyclic aromatic structure, imparts electronic properties that make this compound particularly interesting for applications in optoelectronics and sensors.

In terms of pharmacological applications, N-[(oxan-4-yl)(thiophen-2-y1)methyl]-5 oxo 5 phenylpentanamide has shown promise as a potential lead compound in the development of novel therapeutic agents. Its ability to interact with specific biological targets, such as enzymes or receptors, has been explored in recent studies. For instance, researchers have investigated its potential as an inhibitor of certain kinases involved in cancer progression. These findings highlight its potential role in oncology drug development.

Moreover, the tetrahydropyran moiety within the molecule contributes to its solubility and stability, making it suitable for various chemical reactions and formulations. This structural feature also enhances its compatibility with biological systems, which is crucial for its pharmacokinetic properties. Recent studies have focused on optimizing the delivery mechanisms of this compound to improve its bioavailability and reduce potential side effects.

From a materials science perspective, the unique electronic properties of this compound make it a candidate for applications in organic electronics. The thiophene ring's conjugated system facilitates electron delocalization, which is advantageous for use in organic semiconductors or light-emitting diodes (OLEDs). Researchers have explored its integration into polymer blends to enhance the electrical conductivity of materials without compromising their mechanical properties.

In conclusion, N [(oxan 4 yl)(thiophen 2 yl)methyl] 5 oxo 5 phenylpentanamide represents a versatile compound with multifaceted applications across various scientific disciplines. Its intricate structure provides a foundation for innovative research directions, particularly in drug discovery and materials engineering. As advancements in synthetic methods continue to evolve, the potential for this compound to contribute to groundbreaking discoveries remains significant.